3-(2-fluorobenzyl)-6-(4-fluorophenyl)pyrimidin-4(3H)-one

• IUPAC Name: 6-(4-fluorophenyl)-3-[(2-fluorophenyl)methyl]pyrimidin-4-one
• InChI: InChI=1S/C17H12F2N2O/c18-14-7-5-12(6-8-14)16-9-17(22)21(11-20-16)10-13-3-1-2-4-15(13)19/h1-9,11H,10H2
• InChI Key: UFSPXOBEWAQWNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=NC(=CC2=O)C3=CC=C(C=C3)F)F
• Molecular Formula: C17H12F2N2O
• Molecular Weight: 298.29 g/mol

Description

3-(2-fluorobenzyl)-6-(4-fluorophenyl)pyrimidin-4(3H)-one is a chemical compound that belongs to the pyrimidine family. It has been widely studied due to its potential use in drug development. The compound has various applications in the field of scientific research, including its use as a pharmacological tool for studying biological processes.

Scientific Research Applications

• Anticancer Potential : A study detailed the microwave-assisted synthesis of derivatives of this compound, showing significant cytotoxicity against human lung carcinoma and adenocarcinoma mammary gland cell lines, indicating potential as anticancer agents (Hosamani, Reddy, & Devarajegowda, 2015).

• Antitubercular Activity : Another research found that benzocoumarin-pyrimidine hybrids, including this compound, displayed potent antitubercular activity, suggesting their potential as new antitubercular agents (Reddy, Hosamani, & Devarajegowda, 2015).

• Antitumor Activities : Research on pyrimidine derivatives of ascorbic acid, related to this compound, showed significant antitumor activities against various cancer cell lines, highlighting its potential in cancer treatment (Raić-Malić et al., 2000).

• Anti-inflammatory and Analgesic Properties : A study demonstrated that certain pyrimidine derivatives have improved anti-inflammatory and analgesic activities, suggesting potential applications in pain management (Muralidharan, Raja, & Deepti, 2019).

• Antiviral Properties : Compounds related to this chemical have been shown to possess potent activity against HIV-1, demonstrating their potential as antiviral agents (Rotili et al., 2014).

• Anticonvulsant and Antidepressant Activities : Derivatives of this compound were evaluated for anticonvulsant and antidepressant activities, with some showing significant effects, indicating potential therapeutic applications in neurological disorders (Zhang, Wang, Wen, Li, & Quan, 2016).

• Larvicidal Activity : Certain derivatives were found to have significant larvicidal activity against mosquito larvae, suggesting potential use in pest control (Gorle, Maddila, Chokkakula, Lavanya, Singh, & Jonnalagadda, 2016).

• Antimalarial Activity : Novel pyrido[1,2-a]pyrimidin-4-ones, similar to the compound , have shown moderate antimalarial activity, indicating potential use in malaria treatment (Mane, Mohanakrishnan, Sahal, Murumkar, Giridhar, & Yadav, 2014).

• Pharmacokinetic Properties : A study on a related compound, CERC-301, investigated its pharmacodynamic and pharmacokinetic properties, suggesting applications in major depressive disorder treatment (Garner et al., 2015).

• Herbicide Synthesis : Research involving 2-fluoro-6-hydroxy-N-substitutedaryl benzylamine derivatives, related to this compound, explored their synthesis for use in pyrimidinyloxybenzylamine herbicides (Qi-sun, 2005).